4-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid, 95%
Overview
Description
4-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid (FMB) is a versatile organic compound that has a wide range of applications in various scientific fields. It is an important intermediate in the synthesis of many organic molecules and is used in a variety of research applications. FMB is a white solid at room temperature and has a molecular weight of 197.19 g/mol. The chemical structure of FMB consists of a phenyl ring with two methoxy groups and one fluoro group attached to the ring. FMB is non-toxic and has low volatility, making it an ideal compound for laboratory experiments.
Scientific Research Applications
4-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid, 95% has a wide range of applications in scientific research. It is used as a starting material in the synthesis of various organic molecules, including pharmaceuticals, dyes, and pesticides. It is also used as a reagent in organic synthesis and as a catalyst in organic reactions. 4-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid, 95% is also used in the synthesis of fluorinated compounds, such as fluoroalkanes and fluorinated polymers.
Mechanism of Action
4-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid, 95% is a versatile organic compound that can be used in a variety of laboratory experiments. It is an important intermediate in the synthesis of many organic molecules and is used in a variety of research applications. 4-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid, 95% acts as an acid in organic reactions and can be used as a catalyst in organic synthesis. It can also be used as a reagent in organic reactions and as a starting material for the synthesis of various organic molecules.
Biochemical and Physiological Effects
4-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid, 95% is a non-toxic compound and has low volatility, making it an ideal compound for laboratory experiments. 4-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid, 95% has no known biochemical or physiological effects and is not known to be toxic to humans.
Advantages and Limitations for Lab Experiments
4-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid, 95% has a number of advantages for laboratory experiments. It is non-toxic, has low volatility, and is an important intermediate in the synthesis of many organic molecules. It is also a versatile compound that can be used in a variety of laboratory experiments. However, 4-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid, 95% has some limitations for laboratory experiments. It is not soluble in water, making it difficult to use in aqueous solutions. Additionally, it is not stable in the presence of strong acids or bases, and is sensitive to light and air.
Future Directions
The potential future directions of research involving 4-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid, 95% include the development of new synthetic routes for the synthesis of organic molecules, the development of new catalysts for organic reactions, and the development of new fluorinated compounds. Additionally, further research could be conducted into the biochemical and physiological effects of 4-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid, 95%, and its potential applications in medicinal chemistry. Finally, research could be conducted into the development of new methods for the purification and isolation of 4-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid, 95%.
Synthesis Methods
4-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid, 95% can be synthesized from a variety of starting materials including 2-fluoro-3-methoxyphenol, 4-methoxybenzoic acid, and 4-fluoro-3-methoxybenzoic acid. The most common synthesis method is the condensation reaction of 2-fluoro-3-methoxyphenol and 4-methoxybenzoic acid in the presence of a base, such as sodium hydroxide or potassium carbonate. This reaction produces 4-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid, 95% in a yield of approximately 95%.
properties
IUPAC Name |
4-(2-fluoro-3-methoxyphenyl)-2-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO4/c1-19-12-5-3-4-10(14(12)16)9-6-7-11(15(17)18)13(8-9)20-2/h3-8H,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BUZOMGYKBLRHMA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1F)C2=CC(=C(C=C2)C(=O)O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40690085 |
Source
|
| Record name | 2'-Fluoro-3,3'-dimethoxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40690085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261977-58-5 |
Source
|
| Record name | 2'-Fluoro-3,3'-dimethoxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40690085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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